2,6-dibromo-4-(pentafluoro-lambda6-sulfanyl)aniline

• IUPAC Name: 2,6-dibromo-4-(pentafluoro-λ6-sulfanyl)aniline
• InChI: InChI=1S/C6H4Br2F5NS/c7-4-1-3(2-5(8)6(4)14)15(9,10,11,12)13/h1-2H,14H2
• InChI Key: XGNZKDKQFLUSDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Br)N)Br)S(F)(F)(F)(F)F
• Molecular Formula: C6H4Br2F5NS
• DSSTOX Substance ID: DTXSID201189726
• Molecular Weight: 376.97 g/mol
• CAS RN: 149757-22-2

Description

2,6-dibromo-4-(pentafluoro-lambda6-sulfanyl)aniline is a chemical compound with the CAS Number: 149757-22-2. It has a molecular weight of 376.97. It is in powder form.

Molecular Structure Analysis

The InChI Code for 2,6-dibromo-4-(pentafluoro-lambda6-sulfanyl)aniline is 1S/C6H4Br2F5NS/c7-4-1-3(2-5(8)6(4)14)15(9,10,11,12)13/h1-2H,14H2. This code provides a unique identifier for the molecular structure of this compound.

Physical And Chemical Properties Analysis

The physical form of 2,6-dibromo-4-(pentafluoro-lambda6-sulfanyl)aniline is a powder. It has a molecular weight of 376.97. The compound is stored at a temperature of 4°C.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Compounds containing the pentafluoro-λ^6-sulfanyl group, such as those described by Brel (2006), are useful intermediates in the synthesis of heterocyclic and polyfunctional compounds. These materials have applications in various fields of chemistry, including pharmaceuticals and materials science. The efficient methods developed for synthesizing such compounds enable the exploration of new chemical spaces for drug discovery and material development (Brel, 2006).

Polymer and Surface Coating Applications

Another significant application of pentafluoro-λ^6-sulfanyl-containing compounds is in the synthesis of monomers and intermediates for polymers and surface coatings. The work by Brel (2005) on the synthesis and epoxidation of alkadienes containing the pentafluoro-λ^6-sulfanyl group highlights the utility of these compounds in developing new materials with enhanced properties, such as increased chemical resistance and improved surface characteristics (Brel, 2005).

Advanced Material Synthesis

The pentafluoro-λ^6-sulfanyl group's unique chemical properties have been utilized in the synthesis of advanced materials. For example, Hodges et al. (2001) described the preparation of ω-pentafluoro-λ^6-sulfanyl-perfluoroalkyl benzene derivatives, showcasing the pentafluoro-λ^6-sulfanyl group's potential in creating new perfluoroalkylaromatic compounds. These materials could have applications in various high-performance materials due to their stability and unique electronic properties (Hodges et al., 2001).

Chemical Synthesis and Mechanistic Insights

The research by Cui et al. (2017) on the fluorination reaction in the synthesis of pentafluoro-λ^6-sulfanyl-containing heteroarenes provides valuable mechanistic insights into the synthesis of these compounds. Understanding the underlying reactions and potential side-reactions is crucial for refining synthetic methods and developing more efficient and selective production techniques for these valuable compounds (Cui et al., 2017).

Safety and Hazards

For safety information and potential hazards, it’s recommended to refer to the Material Safety Data Sheet (MSDS) of the compound. The MSDS contains information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.